Cas no 2193366-97-9 (1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide)

• Product Name: 1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide
• CAS No: 2193366-97-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5409878
• PubChem ID: 132326876
• Update Time: 2025-05-21

1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide Chemical and Physical Properties

Names and Identifiers

• 2193366-97-9
• 2-(1-Prop-2-enoylpiperidin-2-yl)acetamide
• 2-[1-(prop-2-enoyl)piperidin-2-yl]acetamide
• EN300-7531984
• Z2517211317
• AKOS033934749
• 1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide

• Inchi： 1S/C10H16N2O2/c1-2-10(14)12-6-4-3-5-8(12)7-9(11)13/h2,8H,1,3-7H2,(H2,11,13)
• InChI Key： ALKBRTQRRUAMJS-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCCCC1CC(N)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 462.1±14.0 °C(Predicted)
• pka: 16.55±0.40(Predicted)

Additional information on 1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide

1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide (CAS No. 2193366-97-9)

1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide, also known by its CAS number 2193366-97-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which is widely used in the development of various bioactive molecules due to its structural versatility and potential for hydrogen bonding interactions.

The molecular structure of 1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide consists of a piperidine ring substituted with an acetamide group at the 2-position and an oxo-propenyl group at the 1-position. The oxo-propenyl group introduces a conjugated system, which can enhance the compound's stability and reactivity under certain conditions. This unique combination of functional groups makes the compound a promising candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the potential of 1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide as a precursor for synthesizing more complex bioactive molecules. For instance, researchers have utilized this compound as an intermediate in the synthesis of peptide analogs and other nitrogen-containing heterocycles. The ability to modify the piperidine ring and the oxo-propenyl group provides chemists with a high degree of flexibility in designing molecules with tailored properties.

In terms of synthesis, 1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide can be prepared via a variety of methods, including nucleophilic substitution, amide bond formation, and conjugate addition reactions. These methods are well-documented in the literature and have been optimized to achieve high yields and purity levels. The choice of synthetic route depends on the availability of starting materials and the desired scale of production.

The physical properties of 1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide have been characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the compound's molecular geometry, solubility, and thermal stability, which are critical parameters for its application in various chemical processes.

One area where 1-(1-Oxo-2-propen-1-yl)-2-piperidineacetamide has shown particular promise is in the development of novel therapeutic agents. Its structural features make it an ideal candidate for exploring interactions with biological targets such as enzymes, receptors, and nucleic acids. Recent computational studies have demonstrated that this compound exhibits favorable binding affinities towards certain protein targets, suggesting its potential as a lead compound in drug discovery programs.

In addition to its pharmacological applications, 1-(1-Oxo-2-propen-1-yli)-piperidineacetamide has also been investigated for its role in materials science. Its ability to form stable amide bonds makes it a valuable building block for constructing advanced materials such as polymers, dendrimers, and self-assembled monolayers. These materials have potential applications in fields ranging from electronics to biotechnology.

The environmental impact and safety profile of CAS No. 2193366-97-9-related compounds have also been a topic of recent research interest. Studies have focused on understanding its degradation pathways under various environmental conditions and assessing its potential toxicity to aquatic organisms. These efforts are essential for ensuring the sustainable use of this compound in industrial and research settings.

In conclusion, N-[N'-Oxopropenyl]-N'-piperyleneacetamide, or CAS No..